Cas no 1781917-63-2 (2-ethylpiperidine-4-carboxamide)

• Product Name: 2-ethylpiperidine-4-carboxamide
• CAS No: 1781917-63-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5290083
• Update Time: 2026-03-10

2-ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylpiperidine-4-carboxamide

• Inchi： 1S/C8H16N2O/c1-2-7-5-6(8(9)11)3-4-10-7/h6-7,10H,2-5H2,1H3,(H2,9,11)
• InChI Key： FEQBRJPKPRATAZ-UHFFFAOYSA-N
• SMILES： N1CCC(C(N)=O)CC1CC

Additional information on 2-ethylpiperidine-4-carboxamide

Introduction to 2-ethylpiperidine-4-carboxamide (CAS No. 1781917-63-2): Applications and Recent Research Developments

2-ethylpiperidine-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1781917-63-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a piperidine ring substituted with an ethyl group at the 2-position and a carboxamide functional group at the 4-position, which contributes to its distinct chemical behavior and reactivity.

The structure of 2-ethylpiperidine-4-carboxamide makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. Its nitrogen-rich core and amide functionality provide multiple sites for chemical modification, enabling the creation of a wide array of derivatives with tailored pharmacological properties. This flexibility has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, 2-ethylpiperidine-4-carboxamide has been studied for its potential role in various pharmacological contexts. One of the most promising areas is its application as a building block in the synthesis of bioactive molecules. The piperidine scaffold is commonly found in many pharmacologically active compounds, including antipsychotics, antidepressants, and anticonvulsants. The introduction of an ethyl group at the 2-position and an amide group at the 4-position further enhances its utility by providing additional functional handles for chemical manipulation.

Recent research has highlighted the synthetic pathways involving 2-ethylpiperidine-4-carboxamide. One notable approach involves its use as a precursor in the preparation of more complex heterocyclic compounds. For instance, it can be transformed into pyrrolidines or other nitrogen-containing heterocycles through various cyclization reactions. These transformations are often facilitated by transition metal catalysts, which can improve yield and selectivity. The ability to efficiently convert 2-ethylpiperidine-4-carboxamide into these more complex structures underscores its importance as a synthetic intermediate.

The pharmacological potential of 2-ethylpiperidine-4-carboxamide has also been explored in several studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors relevant to neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties such as receptor binding affinity and enzyme inhibition, making them candidates for further development into therapeutic agents. While more extensive clinical trials are needed to confirm these findings, the preliminary data are encouraging.

One area of particular interest is the use of 2-ethylpiperidine-4-carboxamide in the development of novel antipsychotic drugs. Antipsychotic medications are critical for treating conditions such as schizophrenia and bipolar disorder, but many current treatments have significant side effects. By designing new compounds based on the structure of 2-ethylpiperidine-4-carboxamide, researchers aim to develop drugs that are more effective with fewer adverse effects. The unique chemical properties of this compound make it an attractive starting point for such efforts.

Another emerging application is in the field of drug delivery systems. The chemical properties of 2-ethylpiperidine-4-carboxamide allow it to be incorporated into polymers or nanoparticles designed for targeted drug delivery. This approach can enhance the efficacy of therapeutic agents by ensuring they reach their intended target sites more efficiently while minimizing exposure to other tissues. Such innovations could significantly improve patient outcomes in various medical conditions.

The role of 2-ethylpiperidine-4-carboxamide in medicinal chemistry extends beyond its use as an intermediate or lead compound. It also serves as a valuable tool for understanding fundamental aspects of drug design and molecular interactions. By studying how modifications to its structure affect its biological activity, researchers can gain insights into general principles that govern drug-receptor interactions. These insights are crucial for developing more effective drugs in the future.

In conclusion, 2-ethylpiperidine-4-carboxamide (CAS No. 1781917-63-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its pharmacological properties suggest applications in treating various diseases, particularly neurological disorders. As research continues to uncover new uses for this compound, it is likely to remain an important player in medicinal chemistry for years to come.